Cas no 2227814-69-7 ((2R)-4-(2-cyclopropyl-1,3-thiazol-4-yl)butan-2-ol)

• Product Name: (2R)-4-(2-cyclopropyl-1,3-thiazol-4-yl)butan-2-ol
• CAS No: 2227814-69-7
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6396221
• PubChem ID: 165685224
• Update Time: 2025-10-31

(2R)-4-(2-cyclopropyl-1,3-thiazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-cyclopropyl-1,3-thiazol-4-yl)butan-2-ol
• 2227814-69-7
• EN300-1728235

• Inchi： 1S/C10H15NOS/c1-7(12)2-5-9-6-13-10(11-9)8-3-4-8/h6-8,12H,2-5H2,1H3/t7-/m1/s1
• InChI Key： FOMNVKAYIYDWJM-SSDOTTSWSA-N
• SMILES： S1C=C(CC[C@@H](C)O)N=C1C1CC1

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4Ų

Additional information on (2R)-4-(2-cyclopropyl-1,3-thiazol-4-yl)butan-2-ol

Comprehensive Overview of (2R)-4-(2-cyclopropyl-1,3-thiazol-4-yl)butan-2-ol (CAS No. 2227814-69-7)

(2R)-4-(2-cyclopropyl-1,3-thiazol-4-yl)butan-2-ol (CAS No. 2227814-69-7) is a chiral organic compound featuring a cyclopropyl-substituted thiazole ring and a butanol side chain. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The thiazole moiety, a common pharmacophore, contributes to its versatility in drug design, while the cyclopropyl group enhances metabolic stability—a key consideration in modern medicinal chemistry.

In recent years, the demand for chiral intermediates like (2R)-4-(2-cyclopropyl-1,3-thiazol-4-yl)butan-2-ol has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. Researchers frequently search for "thiazole derivatives in drug discovery" or "cyclopropyl-containing bioactive compounds," reflecting the compound's relevance in addressing challenges such as drug resistance and improved pharmacokinetics. Its CAS number 2227814-69-7 serves as a critical identifier in patent literature and regulatory documentation.

The stereochemistry of this compound—highlighted by the (2R) configuration—plays a pivotal role in its biological interactions. Studies suggest that such optically active intermediates are increasingly valuable for developing targeted therapies, aligning with trends in personalized medicine. Analytical techniques like chiral HPLC and NMR spectroscopy are essential for characterizing its purity, a topic frequently queried in scientific forums.

From a synthetic perspective, 2227814-69-7 exemplifies advances in heterocyclic chemistry, particularly in methodologies for stereocontrolled thiazole functionalization. Its application extends to materials science, where researchers explore its utility in liquid crystal formulations or coordination complexes. Environmental considerations also emerge in discussions, with green chemistry approaches being applied to its production—addressing queries about "sustainable synthesis of chiral alcohols."

Ongoing investigations into (2R)-4-(2-cyclopropyl-1,3-thiazol-4-yl)butan-2-ol continue to reveal novel applications, particularly in catalysis and asymmetric synthesis. The compound's stability under physiological conditions makes it a candidate for prodrug development, another trending topic in pharmacological research. Patent databases show growing interest in derivatives of this scaffold for CNS-targeting agents and anti-inflammatory applications.

In summary, CAS 2227814-69-7 represents a multifaceted tool for chemical innovation, bridging gaps between academic research and industrial applications. Its structural features align with current explorations in fragment-based drug design and metabolite engineering, ensuring its continued prominence in scientific literature and commercial pipelines alike.